Cas no 31419-48-4 (4-(4-cyanophenyl)butanoic acid)
31419-48-4 structure
Product Name:4-(4-cyanophenyl)butanoic acid
CAS No:31419-48-4
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD19557549
CID:3936696
PubChem ID:12221114
Update Time:2025-04-22
4-(4-cyanophenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid, 4-cyano-
- 4-(4-cyanophenyl)butanoic acid
- 31419-48-4
- ZB1309
- AKOS013529987
- Z1209404055
- 4-(4-cyanophenyl)butanoicacid
- WNDUDOVOFJAZMX-UHFFFAOYSA-N
- SCHEMBL1336456
- CS-0309299
- EN300-172527
- 862-088-4
- N11842
-
- MDL: MFCD19557549
- Inchi: 1S/C11H11NO2/c12-8-10-6-4-9(5-7-10)2-1-3-11(13)14/h4-7H,1-3H2,(H,13,14)
- InChI Key: WNDUDOVOFJAZMX-UHFFFAOYSA-N
- SMILES: C1(CCCC(O)=O)=CC=C(C#N)C=C1
Computed Properties
- Exact Mass: 189.078978594Da
- Monoisotopic Mass: 189.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 61.1Ų
4-(4-cyanophenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00939928-1g |
4-(4-Cyanophenyl)butanoic acid |
31419-48-4 | 95% | 1g |
¥5565.0 | 2023-01-30 | |
| Enamine | EN300-172527-0.05g |
4-(4-cyanophenyl)butanoic acid |
31419-48-4 | 95% | 0.05g |
$232.0 | 2023-11-13 | |
| Enamine | EN300-172527-0.1g |
4-(4-cyanophenyl)butanoic acid |
31419-48-4 | 95% | 0.1g |
$347.0 | 2023-11-13 | |
| Enamine | EN300-172527-0.25g |
4-(4-cyanophenyl)butanoic acid |
31419-48-4 | 95% | 0.25g |
$494.0 | 2023-11-13 | |
| Enamine | EN300-172527-0.5g |
4-(4-cyanophenyl)butanoic acid |
31419-48-4 | 95% | 0.5g |
$780.0 | 2023-11-13 | |
| Enamine | EN300-172527-1.0g |
4-(4-cyanophenyl)butanoic acid |
31419-48-4 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-172527-2.5g |
4-(4-cyanophenyl)butanoic acid |
31419-48-4 | 95% | 2.5g |
$1959.0 | 2023-11-13 | |
| Enamine | EN300-172527-5.0g |
4-(4-cyanophenyl)butanoic acid |
31419-48-4 | 95% | 5.0g |
$2899.0 | 2023-02-02 | |
| Enamine | EN300-172527-10.0g |
4-(4-cyanophenyl)butanoic acid |
31419-48-4 | 95% | 10.0g |
$4299.0 | 2023-02-02 | |
| AstaTech | N11842-0.25/G |
4-(4-CYANOPHENYL)BUTANOIC ACID |
31419-48-4 | 95% | 0.25g |
$328 | 2023-09-19 |
4-(4-cyanophenyl)butanoic acid Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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